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Compound of Interest

Compound Name: 6-Bromo-1-nitronaphthalene

Cat. No.: B180123

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Bromo-1-nitronaphthalene was not
readily available. The following guidance is based on information for structurally similar
compounds, such as 1-nitronaphthalene, and general best practices for the disposal of
halogenated and nitrated aromatic compounds. Researchers must consult their institution's
Environmental Health and Safety (EHS) department and local regulations for specific disposal
requirements.

This guide provides essential safety and logistical information for the proper disposal of 6-
Bromo-1-nitronaphthalene, a crucial aspect of laboratory safety and environmental
responsibility. Adherence to these procedures is vital for researchers, scientists, and drug
development professionals.

I. Hazard Profile and Safety Summary

6-Bromo-1-nitronaphthalene is a halogenated nitroaromatic compound. Based on data for
similar chemicals, it should be handled as a hazardous substance.[1] The primary hazards
associated with this class of compounds include:

o Flammability: May be a flammable solid.[2]
 Toxicity: Harmful if swallowed.[2]

e Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2]
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All materials contaminated with 6-Bromo-1-nitronaphthalene, including personal protective
equipment (PPE), glassware, and absorbent materials, must be treated as hazardous waste.[1]

Il. Quantitative Data Summary

For quick reference, the key physical and chemical properties of 6-Bromo-1-nitronaphthalene
are summarized in the table below.

Property Value Reference
Chemical Formula C10HeBrNO:2 [3][4]

CAS Number 102153-48-0 [3][4]
Molecular Weight 252.06 g/mol [4]

Melting Point 98-99 °C [3]

Boiling Point 363.8+£17.0 °C (Predicted) [3]

Density 1.662+0.06 g/cm3 (Predicted) [3]

log Pow (n-octanoliwater) 3.19 (Bioaccumulation is not 2]

expected)

lll. Step-by-Step Disposal Protocol

The proper disposal of 6-Bromo-1-nitronaphthalene waste is a critical procedure that requires
careful planning and execution. The following protocol outlines the recommended steps.

Experimental Protocol: Waste Disposal
» Waste Identification and Segregation:

o All disposable materials that have come into contact with 6-Bromo-1-nitronaphthalene
must be considered hazardous waste.[1]

o Crucially, keep halogenated waste separate from non-halogenated organic solvent waste.
[5][6] Mixing these waste streams can complicate and significantly increase the cost of
disposal.[5]
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Containerization:

o Use only approved, chemically resistant, and sealable containers for hazardous waste
collection. Ensure containers are in good condition and free from leaks.[6][7]

o A dedicated container, clearly labeled for "Halogenated Organic Waste," should be used.

[61[8]
Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name "6-Bromo-1-
nitronaphthalene,” and any other information required by your institution and local
regulations.[6][7]

o The label should be applied to the container before the first drop of waste is added.[6]
On-site Accumulation and Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.[7]

o Itis best practice to use secondary containment to prevent the spread of material in case
of a leak.[8]

o Keep the container away from incompatible materials such as acids, bases, and oxidizing
agents.[9]

Disposal Arrangement:
o Do not dispose of 6-Bromo-1-nitronaphthalene down the drain or by evaporation.[9]

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[7][10]

Spill Management:

o In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[7]
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o Remove all sources of ignition.[2]

o Absorb the spill with an inert, dry material and place it in a sealed container for disposal as
hazardous waste.[9]

o Decontaminate the spill area thoroughly.[7]

IV. Visualized Workflow for Disposal

The logical flow for the proper disposal of 6-Bromo-1-nitronaphthalene is illustrated below.
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Caption: Workflow for the safe disposal of 6-Bromo-1-nitronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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